Cas no 22083-69-8 (Benzenepropanamine,4-amino-g-(4-aminophenyl)-N-methyl-)

• Product Name: Benzenepropanamine,4-amino-g-(4-aminophenyl)-N-methyl-
• CAS No: 22083-69-8
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 278650
• PubChem ID: 89592
• Update Time: 2025-04-19

Benzenepropanamine,4-amino-g-(4-aminophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,4-amino-g-(4-aminophenyl)-N-methyl-
• N-Methyl-3,3-bis-(4-aminophenyl)-propylamin
• 4,4'-[3-(Methylamino)propane-1,1-diyl]dianiline
• benzenepropanamine, 4-amino-gamma-(4-aminophenyl)-N-methyl-
• N-Methyl-alpha,alpha-bis(4-aminophenyl)propylamine
• SA 83
• DTXSID60944714
• Aniline, 4,4-(3-(methylamino)propylidene)di-
• Propylamine, 3,3-bis(4-aminophenyl)-N-methyl-
• ASA 83
• Propylamine,3,3-bis(4-aminophenyl)-N-methyl-
• 4,4-(3-(Methylamino)propylidene)dianiline
• 22083-69-8
• BRN 2134865

• Inchi： 1S/C16H21N3/c1-19-11-10-16(12-2-6-14(17)7-3-12)13-4-8-15(18)9-5-13/h2-9,16,19H,10-11,17-18H2,1H3
• InChI Key： VQYGGBMTMQOQMC-UHFFFAOYSA-N
• SMILES： N(C)CCC(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 255.17373
• Monoisotopic Mass: 255.173548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.098
• Boiling Point: 475.9°Cat760mmHg
• Flash Point: 287.2°C
• Refractive Index: 1.618
• PSA: 64.07